Cas no 1806171-75-4 (2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806171-75-4
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910277
• Update Time: 2025-07-02

2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-2-6(15-8(10,11)12)5(3-13)7(9)14-4/h2H,1H3
• InChI Key： HWRQVBSKWFQCAZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=CC(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine

Comprehensive Analysis of 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806171-75-4)

2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806171-75-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique combination of functional groups, including a cyano group, methyl group, and trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The structural complexity of 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine allows it to serve as a key building block in medicinal chemistry. Its electron-withdrawing groups enhance reactivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in cancer research, where researchers often inquire about novel heterocyclic scaffolds for targeted therapies. The compound's trifluoromethoxy group also improves metabolic stability, addressing the industry's demand for longer-acting pharmaceuticals.

In agrochemical applications, the pyridine core of this compound demonstrates remarkable potential for designing next-generation pesticides. With growing global interest in environmentally friendly pest control, its halogenated structure offers selective toxicity profiles, a frequently searched term in green chemistry discussions. The cyano group contributes to binding affinity with insect nervous systems, while the methyl group optimizes lipophilicity – a crucial factor in foliar absorption studies trending in agricultural science.

Synthetic routes to 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine (CAS 1806171-75-4) often involve halogenation reactions and nucleophilic substitutions, techniques commonly explored in process chemistry optimization queries. The compound's crystalline properties facilitate purification, addressing frequent industry questions about high-purity intermediates. Recent patent analyses reveal its incorporation in photovoltaic materials, connecting to renewable energy trends where scientists search for organic electronic components with improved electron transport characteristics.

Quality control of 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics dominating analytical chemistry forums. The compound's stability under various pH conditions makes it suitable for formulation studies, another trending research area. Its molecular weight (287.06 g/mol) and logP value (predicted 2.8) satisfy key parameters in ADMET profiling, frequently searched by computational chemists developing QSAR models.

Market research indicates growing demand for functionalized pyridines like this compound, particularly in contract research organizations specializing in custom synthesis. The presence of both bromo and cyano groups enables diverse structural modifications, answering frequent queries about versatile intermediates in structure-activity relationship studies. Safety data shows favorable handling properties, important for laboratories focusing on process safety and regulatory compliance in chemical development.

Future applications of 2-Bromo-3-cyano-6-methyl-4-(trifluoromethoxy)pyridine may expand into material science, where its aromatic system could contribute to liquid crystal or semiconductor development. The compound's UV absorption characteristics make it relevant to photostability studies, a concern in both pharmaceutical and material science communities. As research continues, this multifunctional pyridine derivative maintains its position as a valuable tool for addressing contemporary challenges in molecular design and functional material innovation.